2-(3-Formylphenoxy)acetonitrile
Overview
Description
2-(3-Formylphenoxy)acetonitrile is a chemical compound with the empirical formula C9H7NO2 . It has a molecular weight of 161.16 .
Molecular Structure Analysis
The molecular structure of this compound consists of a nitrile group (-CN), an ether group (-O-), and a formyl group (-CHO) attached to a phenyl ring . The exact spatial arrangement of these groups can be determined through techniques like X-ray crystallography, NMR spectroscopy, etc., which are not mentioned in the available resources.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Its exact melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Electrochemical Oxidation Studies
Phenols and phenoxyl radicals, closely related to 2-(3-Formylphenoxy)acetonitrile, have been extensively studied in electrochemical oxidation. For instance, Evans et al. (1984) explored the anodic oxidation of phenolates in acetonitrile, leading to the reversible dimerization of phenoxyl radicals (Evans, Jimenez, & Kelly, 1984). Similarly, Richards, Whitson, & Evans (1975) investigated the electrochemical oxidation of 2,4,6-tri-tert-butylphenol and its derivatives in acetonitrile, which demonstrated variations in oxidation potential based on the phenolic structure (Richards, Whitson, & Evans, 1975).
Capillary Electrophoresis
Okada (1997) conducted a study on capillary electrophoretic separation of phenols in acetonitrile. This research showed that phenols, under specific conditions, form heteroconjugated anions, providing insights into separation techniques relevant to compounds like this compound (Okada, 1997).
Photocatalysis and Chemical Synthesis
The photocyclization of phenols, closely related to this compound, has been explored by Horaguchi et al. (1991). They demonstrated the synthesis of dihydrobenzofuranols through photocyclization, providing a basis for synthetic pathways that might involve this compound (Horaguchi et al., 1991).
Environmental Analysis
In the realm of environmental analysis, Koesukwiwat et al. (2008) developed a method for determining phenoxy acid residues in rice, which could be relevant for monitoring environmental pollutants and residues related to compounds like this compound (Koesukwiwat, Sanguankaew, & Leepipatpiboon, 2008).
Safety and Hazards
Properties
IUPAC Name |
2-(3-formylphenoxy)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6-7H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCIZCBYCDRJBSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC#N)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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